Cas no 1805159-09-4 (6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine)

• Product name: 6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine
• CAS No: 1805159-09-4
• MF: C₇H₄ClF₂I₂N
• MW: 429.37211227417
• CID: 4851110

6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine

• Inchi： 1S/C7H4ClF2I2N/c8-2-5-3(6(9)10)1-4(11)7(12)13-5/h1,6H,2H2
• InChI Key： KCBOUUOGKMKTPS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CCl)C(C(F)F)=C1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine

6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine: A Comprehensive Overview

6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine, identified by the CAS number CAS No. 1805159-09-4, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The structure of this compound is characterized by the presence of a chloromethyl group at position 6, a difluoromethyl group at position 5, and two iodine atoms at positions 2 and 3 of the pyridine ring. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine involves a series of complex organic reactions, including nucleophilic substitutions, electrophilic substitutions, and halogenation processes. Recent advancements in synthetic chemistry have enabled the precise control of these reactions, ensuring high yields and purity of the final product. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, electronic properties, and stereochemistry.

One of the most notable applications of CAS No. 1805159-09-4 is in the field of materials science. The compound has been used as a precursor for the synthesis of advanced materials with tailored electronic properties. For instance, researchers have explored its use in the development of organic semiconductors for applications in flexible electronics and optoelectronic devices. The presence of electron-withdrawing groups such as chloromethyl and difluoromethyl enhances the compound's ability to act as an electron acceptor, making it suitable for such applications.

In addition to its role in materials science, 6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine has also shown promise in medicinal chemistry. The compound's unique structure allows for interactions with biological molecules such as proteins and enzymes, making it a potential candidate for drug development. Recent studies have focused on its ability to modulate specific cellular pathways involved in diseases such as cancer and neurodegenerative disorders. Preclinical experiments have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells.

The chemical stability of CAS No. 1805159-09-4 is another critical aspect that has been extensively investigated. The compound is relatively stable under ambient conditions; however, it can undergo degradation under certain conditions such as exposure to light or strong acids/bases. Researchers have developed methods to enhance its stability by modifying its substituents or encapsulating it within protective matrices.

From an environmental perspective, understanding the fate and transport of 6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific microbial conditions; however, further research is needed to fully understand its environmental behavior.

In conclusion, CAS No. 1805159-09-4, or 6-(Chloromethyl)-5-(difluoromethyl)-2,3-diiodopyridine, represents a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique chemical structure provides opportunities for innovation in materials science, medicinal chemistry, and environmental studies. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing technological and therapeutic solutions.